Cas no 2549020-35-9 (4-(Aminomethyl)-1-[(3-ethoxyphenyl)methyl]pyrrolidin-2-one hydrochloride)

• Product Name: 4-(Aminomethyl)-1-[(3-ethoxyphenyl)methyl]pyrrolidin-2-one hydrochloride
• CAS No: 2549020-35-9
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• CID: 5328323
• PubChem ID: 154883642
• Update Time: 2025-07-24

4-(Aminomethyl)-1-[(3-ethoxyphenyl)methyl]pyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(aminomethyl)-1-[(3-ethoxyphenyl)methyl]-, hydrochloride (1:1)
• F6782-2988
• 4-(aminomethyl)-1-[(3-ethoxyphenyl)methyl]pyrrolidin-2-one hydrochloride
• AKOS040727415
• 2549020-35-9
• 4-(Aminomethyl)-1-[(3-ethoxyphenyl)methyl]pyrrolidin-2-one hydrochloride

• Inchi： 1S/C14H20N2O2.ClH/c1-2-18-13-5-3-4-11(6-13)9-16-10-12(8-15)7-14(16)17;/h3-6,12H,2,7-10,15H2,1H3;1H
• InChI Key： XOOHUTKSBZQNJZ-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC(CN)CN1CC1C=CC=C(C=1)OCC

Computed Properties

• Exact Mass: 284.1291556g/mol
• Monoisotopic Mass: 284.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on 4-(Aminomethyl)-1-[(3-ethoxyphenyl)methyl]pyrrolidin-2-one hydrochloride

Introduction to 4-(Aminomethyl)-1-[(3-ethoxyphenyl)methyl]pyrrolidin-2-one hydrochloride (CAS No. 2549020-35-9)

4-(Aminomethyl)-1-[(3-ethoxyphenyl)methyl]pyrrolidin-2-one hydrochloride, identified by its CAS number 2549020-35-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrolidinone derivatives, which have been extensively studied for their potential biological activities. The structural features of this molecule, particularly the presence of an aminomethyl group and a 3-ethoxyphenylmethyl substituent, contribute to its unique chemical and pharmacological properties. These structural elements not only influence its reactivity but also play a crucial role in determining its biological efficacy.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical applications, including drug formulation and administration. The solubility profile is a critical factor in drug development, as it affects bioavailability, pharmacokinetics, and overall therapeutic efficacy. In recent years, there has been growing interest in developing novel derivatives of pyrrolidinone compounds due to their demonstrated potential in modulating various biological pathways.

One of the most compelling aspects of 4-(Aminomethyl)-1-[(3-ethoxyphenyl)methyl]pyrrolidin-2-one hydrochloride is its potential as a pharmacological tool. The aminomethyl group provides a site for further functionalization, allowing chemists to design analogs with enhanced specificity and reduced side effects. This flexibility has been exploited in the development of drugs targeting neurological disorders, inflammation, and other chronic conditions. The 3-ethoxyphenylmethyl moiety, on the other hand, contributes to the compound's interaction with biological targets by influencing its electronic properties and binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that derivatives of this compound can interact with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary studies suggest that modifications to the 3-ethoxyphenylmethyl group may enhance binding to certain protein targets, potentially leading to new therapeutic strategies against diseases like cancer and autoimmune disorders.

The synthesis of 4-(Aminomethyl)-1-[(3-ethoxyphenyl)methyl]pyrrolidin-2-one hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the aminomethyl group typically involves nucleophilic substitution reactions, while the attachment of the 3-ethoxyphenylmethyl moiety often requires cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic strategies have been refined over the years to improve yield and purity, ensuring that researchers can obtain high-quality material for their studies.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it may exhibit inhibitory activity against certain enzymes implicated in disease pathogenesis. For example, researchers have observed promising results in assays targeting enzymes involved in inflammation and pain signaling. Additionally, the compound's ability to cross the blood-brain barrier has been investigated, raising possibilities for its use in treating central nervous system disorders.

The development of novel drug candidates is a lengthy and complex process that requires rigorous testing for safety and efficacy. While 4-(Aminomethyl)-1-[(3-ethoxyphenyl)methyl]pyrrolidin-2-one hydrochloride shows promise based on preliminary data, further research is needed before it can be considered for clinical use. Future studies will focus on optimizing its chemical structure to improve pharmacokinetic properties while maintaining or enhancing biological activity. Additionally, toxicological assessments will be conducted to ensure that the compound is safe for human consumption.

The impact of this research extends beyond academic curiosity; it holds significant implications for drug discovery and development pipelines. The ability to design molecules with specific biological activities through rational structural modifications represents a cornerstone of modern medicinal chemistry. As computational tools become more sophisticated and synthetic methodologies advance, compounds like 4-(Aminomethyl)-1-[(3-ethoxyphenyl)methyl]pyrrolidin-2-one hydrochloride are likely to play a pivotal role in addressing unmet medical needs.

In conclusion, 4-(Aminomethyl)-1-[(3-ethoxyphenyl)methyl]pyrrolidin-2-one hydrochloride (CAS No. 2549020-35-9) is a structurally interesting compound with potential applications in pharmaceuticals. Its unique combination of functional groups makes it a valuable scaffold for further chemical modification and biological investigation. As research continues to uncover new therapeutic possibilities, compounds like this one are poised to contribute significantly to advancements in medicine.